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Introduction
Barium-140 (¹⁴⁰Ba) is a significant fission product with a half-life that makes it a crucial

radionuclide in various scientific and technical fields, including nuclear medicine and

environmental monitoring. A thorough understanding of its decay characteristics, specifically its

half-life and decay constant, is paramount for accurate dose calculations, age-dating of nuclear

materials, and the development of radiopharmaceuticals. This technical guide provides a

comprehensive overview of the nuclear decay properties of Barium-140, detailed experimental

methodologies for their determination, and a visualization of its decay pathway.

Core Concepts: Half-life and Decay Constant
The radioactive decay of an unstable nucleus is a first-order kinetic process. The rate of decay

is characterized by two key related parameters: the half-life (t₁/₂) and the decay constant (λ).

Half-life (t₁/₂): This is the time required for one-half of the radioactive nuclei in a sample to

undergo decay.

Decay Constant (λ): This represents the probability of decay of a single nucleus per unit of

time.

The relationship between these two constants is defined by the following equation:
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t₁/₂ = ln(2) / λ ≈ 0.693 / λ

Quantitative Data for Barium-140
The decay characteristics of Barium-140 have been extensively studied and evaluated by

international collaborations such as the Decay Data Evaluation Project (DDEP). The

recommended values are summarized in the table below.

Parameter Value Unit

Half-life (t₁/₂) 12.753 ± 0.005 Days

Decay Constant (λ) 6.291 x 10⁻⁷ s⁻¹

Decay Mode Beta minus (β⁻) -

Daughter Nuclide Lanthanum-140 (¹⁴⁰La) -

Experimental Protocols: Determination of the Half-
life of Barium-140
The precise determination of the half-life of Barium-140 requires a meticulous experimental

approach, typically involving the production of the radionuclide, its chemical separation and

purification, and subsequent measurement of its decay over time using gamma-ray

spectrometry. The following protocol is a synthesis of established methodologies.

Production of Barium-140
Barium-140 is a common fission product and can be produced by the neutron irradiation of a

Uranium-238 (²³⁸U) target.[1]

Irradiation: A sample of depleted Uranium (primarily ²³⁸U) is irradiated with a high flux of

neutrons in a nuclear reactor. The fission of ²³⁸U nuclei produces a wide range of fission

products, including ¹⁴⁰Ba.

Radiochemical Separation and Purification
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Following irradiation, the Barium-140 must be chemically separated from the unreacted

uranium and other fission products. This is a critical step to ensure that the subsequent

radiation measurements are solely from the decay of ¹⁴⁰Ba and its daughter, ¹⁴⁰La.

Dissolution: The irradiated uranium target is dissolved in a suitable acid, such as nitric acid.

Precipitation: Barium is selectively precipitated from the solution. A common method involves

the precipitation of Barium chloride (BaCl₂) in a cold hydrochloric acid-ether mixture. This

process is highly selective for Barium over most other fission products.

Purification: The initial precipitate is redissolved and reprecipitated multiple times to enhance

purity. Scavenging steps, using carriers like ferric hydroxide, may be incorporated to remove

interfering radionuclides. The final purified Barium is typically converted to a stable

compound, such as Barium sulfate (BaSO₄), for measurement.

Gamma-Ray Spectrometry and Data Acquisition
The decay of the purified Barium-140 sample is monitored over a period of several half-lives

using a high-resolution gamma-ray spectrometry system.

Detector: A high-purity germanium (HPGe) detector is the preferred instrument due to its

excellent energy resolution, which allows for the clear identification and quantification of

gamma-rays emitted during the decay of ¹⁴⁰Ba and its daughter, ¹⁴⁰La.

Data Acquisition: The purified ¹⁴⁰Ba sample is placed in a well-defined and reproducible

geometry in front of the HPGe detector. Gamma-ray spectra are acquired at regular intervals

over an extended period (e.g., for 30-40 days). The live time of each measurement is

recorded to correct for any variations in counting time.

Spectral Analysis: The intensity (net peak area) of a characteristic gamma-ray from the

decay of ¹⁴⁰Ba (or its daughter ¹⁴⁰La, once secular equilibrium is established) is determined

for each spectrum. A prominent gamma-ray from the decay of the daughter nuclide

Lanthanum-140, such as the 1596.2 keV gamma-ray, is often used for this purpose.

Data Analysis and Half-life Calculation
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The half-life is determined by analyzing the decay of the measured gamma-ray intensity over

time.

Decay Curve: A plot of the natural logarithm of the net peak area (proportional to the activity)

versus time is generated. For a first-order decay process, this plot should yield a straight

line.

Linear Regression: A linear least-squares fit is applied to the data points. The slope of this

line is equal to the negative of the decay constant (λ).

Half-life Calculation: The half-life (t₁/₂) is then calculated from the decay constant using the

formula t₁/₂ = ln(2) / λ.

Decay Pathway of Barium-140
Barium-140 undergoes beta decay to Lanthanum-140, which is also radioactive and

subsequently decays to the stable Cerium-140. This decay chain is a key characteristic of

Barium-140.

Ba-140 La-140

β⁻ decay
t½ = 12.753 d Ce-140 (Stable)

β⁻ decay
t½ = 1.678 d

Click to download full resolution via product page

Caption: The decay pathway of Barium-140 to stable Cerium-140.

Experimental Workflow
The overall process for the experimental determination of the half-life of Barium-140 can be

visualized as a sequential workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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